N,N-dimethyl-N'-(pyrimidin-2-yl) formamidine

• IUPAC Name: N,N-dimethyl-N'-pyrimidin-2-ylmethanimidamide
• InChI: InChI=1S/C7H10N4/c1-11(2)6-10-7-8-4-3-5-9-7/h3-6H,1-2H3
• InChI Key: ZSTLENJRVFDEDV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=NC=CC=N1
• Molecular Formula: C7H10N4
• Molecular Weight: 150.18 g/mol

Description

Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI) is a chemical compound with the molecular formula C7H10N4 and a molar mass of 150.18 g/mol It is known for its unique structure, which includes a pyrimidinyl group attached to a methanimidamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI) typically involves the reaction of N,N-dimethylformamide with a pyrimidinyl derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst and requires specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI) follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to achieve high yields and purity. The reaction conditions are optimized to ensure cost-effectiveness and efficiency in large-scale production .

Chemical Reactions Analysis

Types of Reactions

Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI) undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by different atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired product but generally involve controlled temperatures and pressures .

Major Products Formed

The major products formed from these reactions include various derivatives of Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI), such as oxides, amines, and substituted compounds.

Scientific Research Applications

Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI) has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other industrial compounds.

Mechanism of Action

The mechanism of action of Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI) involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI) include:

• Methanimidamide, N,N-dimethyl-N’-phenyl-
• Methanimidamide, N,N-dimethyl-N’-(3-methylphenyl)-
• Methanimidamide, N,N-dimethyl-N’-(4-methylphenyl)-

Uniqueness

Methanimidamide, N,N-dimethyl-N-2-pyrimidinyl-(9CI) is unique due to its pyrimidinyl group, which imparts distinct chemical and biological properties. This structural feature differentiates it from other similar compounds and contributes to its specific applications and potential benefits in various fields .